Cas no 82322-24-5 (3,4,15-trihydroxygona-1,5(10),6,8,11,13-hexaen-17-one)

• Product name: 3,4,15-trihydroxygona-1,5(10),6,8,11,13-hexaen-17-one
• CAS No: 82322-24-5
• MF: C₁₇H₁₄O₄
• MW: 282.2907
• CID: 1805948
• PubChem ID: 190057

3,4,15-trihydroxygona-1,5(10),6,8,11,13-hexaen-17-one Chemical and Physical Properties

Names and Identifiers

• 3,4,15-trihydroxygona-1,5(10),6,8,11,13-hexaen-17-one
• 3,4,15-trihydroxy-3,4,15,16-tetrahydrocyclopenta[a]phenanthren-17-one
• 17H-Cyclopenta(a)phenanthren-17-one, 3,4,15,16-tetrahydro-3,4,15-trihydroxy-
• DTXSID601002613
• 82322-24-5
• 3,4,15-Trihydroxygona-1,5,7,9,11,13-hexaen-17-one

• Inchi： InChI=1S/C17H14O4/c18-13-6-5-9-8-1-4-12-14(19)7-15(20)16(12)10(8)2-3-11(9)17(13)21/h1-6,13,15,17-18,20-21H,7H2
• InChI Key： CVRIWOACCDUGNR-UHFFFAOYSA-N
• SMILES： C1C(C2=C(C1=O)C=CC3=C2C=CC4=C3C=CC(C4O)O)O

Computed Properties

• Exact Mass: 282.08920892g/mol
• Monoisotopic Mass: 282.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 77.8Ų